Cas no 57600-04-1 (4-Phenyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Phenyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 57600-04-1
• MF: C₁₂H₉N₃S₂
• MW: 259.349959135056
• MDL: MFCD02854429
• CID: 379502
• PubChem ID: 676235
• Update Time: 2025-11-03

4-Phenyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-phenyl-5-(2-thienyl)-
• 4-Phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-ylhydrosulfide
• 4-PHENYL-5-THIEN-2-YL-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-phenyl-3-thiophen-2-yl-1H-1,2,4-triazole-5-thione
• Z56276736
• MFCD00245617
• 4-phenyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol
• CCG-329601
• 4-phenyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
• FT-0681129
• AKOS000115803
• JS-149C
• 57600-04-1
• BDBM50516963
• 4-Phenyl-5-(thiophen-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4H-1,2,4-Triazole-3-thiol, 4-phenyl-5-(2-thienyl)-
• 4-phenyl-5-(2-thienyl)-1,2,4-triazole-3-thiol
• SCZDETZAWGOQLX-UHFFFAOYSA-N
• AKOS002662749
• 4-phenyl-5-(2-thienyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• SCHEMBL5429732
• SCHEMBL12768239
• DTXSID80350257
• J-515939
• 4-PHENYL-3-(2-THIENYL)-1,2,4-TRIAZOLINE-5-THIONE
• 4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl hydrosulfide
• MS-7171
• EN300-03126
• CHEMBL2376519
• CS-0219125
• AK-245/11264005
• ALBB-025866
• STK007491
• 4-Phenyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD02854429
• Inchi： 1S/C12H9N3S2/c16-12-14-13-11(10-7-4-8-17-10)15(12)9-5-2-1-3-6-9/h1-8H,(H,14,16)
• InChI Key： SCZDETZAWGOQLX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NNC(N1C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 259.02400
• Monoisotopic Mass: 259.023789
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88
• XLogP3: 3.2

Experimental Properties

• Density: 1.41
• Boiling Point: 375.8 °C at 760 mmHg
• Flash Point: 181.1 °C
• Refractive Index: 1.757
• PSA: 97.75000
• LogP: 3.28450

4-Phenyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT